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Compound of Interest

Compound Name: Delphinidin 3,5-diglucoside

Cat. No.: B15588752

Audience: Researchers, scientists, and drug development professionals.
Introduction

Delphinidin 3,5-diglucoside is a naturally occurring anthocyanin responsible for the vibrant
blue and purple hues observed in many flowers, fruits, and vegetables.[1][2] Anthocyanins, a
class of flavonoids, are of significant interest due to their potential health benefits, including
antioxidant and anti-inflammatory properties.[1][2] Accurate and sensitive quantification of
Delphinidin 3,5-diglucoside in plant extracts is crucial for quality control in the food and
beverage industries, standardization of herbal products, and for pharmacokinetic studies in
drug development. This application note provides a detailed protocol for the extraction and
subsequent analysis of Delphinidin 3,5-diglucoside from plant materials using Liquid
Chromatography-Mass Spectrometry (LC-MS).

Experimental Protocols
Sample Preparation and Extraction

The extraction of anthocyanins from plant matrices is a critical step to ensure accurate
guantification and avoid degradation.[3] The following protocol is a general guideline and may
require optimization based on the specific plant material.

Materials:

o Plant material (fresh, frozen, or freeze-dried)
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Extraction Solvent: Methanol/Water/Formic Acid (70:28:2, v/viv)[4]

Mortar and pestle or homogenizer

Centrifuge

0.22 um syringe filters

Solid-Phase Extraction (SPE) C18 cartridges (optional, for sample cleanup)
Protocol:

o Homogenization: Weigh approximately 1 gram of the plant material. If fresh, freeze in liquid
nitrogen and grind to a fine powder using a mortar and pestle. For dried material, a
homogenizer can be used.

o Extraction: Add 10 mL of the extraction solvent to the homogenized sample. Vortex
thoroughly and sonicate for 30 minutes in a water bath at room temperature, protected from
light.[5]

o Centrifugation: Centrifuge the mixture at 10,000 x g for 15 minutes at 4°C.[5]
e Collection: Carefully collect the supernatant.

o Re-extraction: Repeat the extraction process (steps 2-4) on the remaining pellet to ensure
complete recovery of the analyte. Combine the supernatants.

« Filtration: Filter the combined supernatant through a 0.22 um syringe filter into an amber vial
for LC-MS analysis.[5]

o (Optional) Solid-Phase Extraction (SPE) for Cleanup: For complex matrices, an SPE step
can be employed to remove interfering compounds.[4]

o Condition a C18 SPE cartridge with methanol followed by acidified water.
o Load the filtered extract onto the cartridge.

o Wash the cartridge with acidified water to remove sugars and other polar impurities.
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o Elute the anthocyanins with acidified methanol.[4]

o Evaporate the eluent to dryness under a stream of nitrogen and reconstitute in the mobile

phase for LC-MS analysis.

LC-MS/MS Analysis

The following parameters provide a starting point for the analysis of Delphinidin 3,5-
diglucoside. Optimization of these parameters may be necessary depending on the specific

instrumentation used.
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Parameter

Recommended Conditions

Liquid Chromatography

Column

C18 reversed-phase column (e.g., 2.1 x 100
mm, 2.6 yum)

Mobile Phase A

Water with 0.1% Formic Acid

Mobile Phase B

Acetonitrile with 0.1% Formic Acid

5-40% B over 15 minutes, then a wash and re-

Gradient

equilibration step[6]
Flow Rate 0.3 mL/min
Column Temperature 30°C
Injection Volume 5 pL

Mass Spectrometry

lonization Mode

Electrospray lonization (ESI), Positive

Precursor lon (m/z)

627.15 [M+H]*[7][8]

Product lons (m/z)

465.1 (loss of one glucose), 303.0 (aglycone)[8]

Capillary Voltage 3.5kV
Source Temperature 120°C
Desolvation Gas Flow 600 L/hr

Collision Energy

Optimized for the transition of m/z 627.15 -
465.1 and 627.15 — 303.0

Data Presentation

Quantitative data for Delphinidin 3,5-diglucoside should be presented in a clear and
organized manner. The following table is an example of how to summarize the results from the
analysis of different plant extracts.
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Delphinidin 3,5-
Plant Extract diglucoside Concentration % RSD (n=3)
(ngl/g of dry weight)

Blueberry Extract 152.3 4.2

Blackcurrant Extract 289.1 3.8

Eggplant Peel Extract 75.6 5.1
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Caption: Experimental workflow for LC-MS analysis of Delphinidin 3,5-diglucoside.

Delphinidin 3,5-diglucoside

[M+H]*
m/z 627.15

162.05 Da (Glucose)

Fragment 1
[M+H - Glucose]*
m/z 465.1

162.05 Da (Glucose)

Delphinidin Aglycone

[M+H - 2*Glucose]*
m/z 303.0
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Caption: MS/MS fragmentation pathway of Delphinidin 3,5-diglucoside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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